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Compound of Interest

1-(2-Fluoro-4-nitrophenyl)-4-
Compound Name:
methylpiperazine

cat. No.: B1333765

An In-depth Technical Guide to 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine: Safety,
Handling, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A
specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-(2-Fluoro-4-
nitrophenyl)-4-methylpiperazine was not available at the time of writing. The information
presented herein is synthesized from safety data for structurally related compounds, including
nitrophenols, piperazines, and their derivatives, along with general principles of laboratory
safety. Always consult with your institution's safety office and refer to the supplier-provided SDS
for any chemical you handle.

Chemical and Physical Properties

1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine is a research chemical with the following
identifiers:
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Property Value

CAS Number 221198-29-4[1][2][3]
Molecular Formula C11H14FN302[1]
Molecular Weight 239.25 g/mol [1]

Purity Typically =297%[1]
Appearance Not specified, likely a solid

Room temperature, keep away from light in a
Storage
cool, dry place[1][3]

Hazard Identification and Classification

While a specific GHS classification for this exact compound is not readily available, based on
its structural motifs (fluoronitrophenyl group and a piperazine ring), a conservative approach to
hazard assessment is warranted. The following table summarizes potential hazards based on
related compounds.
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Hazard Class

Potential Classification

Basis for Classification

Acute Toxicity

May be harmful if swallowed,

inhaled, or in contact with skin.

Nitrophenol compounds can
be toxic.[4]

Skin Corrosion/Irritation

Causes skin irritation.[5]

Piperazine and its derivatives

can be skin irritants.[6]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[5]

Common for many chemical
compounds, especially fine

powders.

Respiratory/Skin Sensitization

May cause an allergic skin
reaction or asthma-like

symptoms if inhaled.

Piperazine is a known

sensitizer.[6][7]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[5]

Inhalation of dust can irritate

the respiratory tract.

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated

exposure.[4]

A known hazard for some

nitrophenol compounds.[4]

GHS Pictograms (Anticipated):

Pictogram Hazard

aalt text Irritant, Skin Sensitizer, Acute Toxicity (harmful)
E, Carcinogen, Mutagen, Reproductive Toxicity,

aalt text

Respiratory Sensitizer, Target Organ Toxicity

Safety and Handling

Given the potential hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[8]

Chemical-resistant gloves (e.qg., nitrile), tested
according to EN 374.[8]

Hand Protection

Laboratory coat, long pants, and closed-toe
Skin and Body Protection shoes. For larger quantities, consider additional

protective clothing.[6]

Use in a well-ventilated area, preferably a
chemical fume hood. If dust formation is likely, a
NIOSH/MSHA or European Standard EN 149

approved respirator may be necessary.[9][10]

Respiratory Protection

General Handling and Hygiene

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[9][11]
o Work in a well-ventilated area, such as a chemical fume hood.[9]

e Do not eat, drink, or smoke in the laboratory.[9]

e Wash hands thoroughly with soap and water after handling.[9][11]

o Keep containers securely sealed when not in use.[9][11]

» Contaminated work clothing should be laundered separately before reuse.[9][11]

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.
[12]

Immediately wash off with soap and plenty of
Skin Contact water. Remove all contaminated clothing.

Consult a physician.[12]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[12]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[12]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust
generation. Use personal protective equipment. Place spilled material in a suitable, labeled
container for disposal.[9][11]

o Major Spills: Evacuate personnel and move upwind. Alert emergency responders. Wear full-
body protective clothing and a self-contained breathing apparatus. Prevent spillage from
entering drains or water courses.[9][11]

Fire-Fighting
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and
nitrogen oxides (NOx).[13]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[12]
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Experimental Protocols and Workflows
General Experimental Workflow

The following diagram illustrates a standard workflow for handling a potent research chemical
like 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine.
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Caption: General laboratory workflow for handling chemical compounds.
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Detailed Methodologies

Protocol for Preparing a 10 mM Stock Solution in DMSO:

e Preparation: Before starting, review the Safety Data Sheet (SDS) and ensure all necessary
Personal Protective Equipment (PPE) is worn, including a lab coat, safety goggles, and
chemical-resistant gloves. All work should be conducted in a certified chemical fume hood.

o Calculation: Calculate the required mass of 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine
for the desired volume of 10 mM stock solution. (Mass = 0.01 mol/L * 239.25 g/mol * Volume

(L).

e Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the calculated mass
of the compound to the vial using a spatula. Avoid creating dust.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the vial.

e Mixing: Cap the vial securely and vortex or sonicate at room temperature until the compound
is completely dissolved.

o Storage: Store the stock solution at the recommended temperature (typically -20°C or -80°C
for long-term storage), protected from light.

o Cleanup: Decontaminate the spatula and any other surfaces that may have come into
contact with the compound. Dispose of all waste, including pipette tips and empty containers,
in the designated solid chemical waste stream.

Logical Relationships in Chemical Safety
Assessment

The decision-making process for handling a new or unfamiliar chemical involves a hierarchical
approach to risk assessment and control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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